Dihydroxydiphenyl-pyridyl methane
Dihydroxydiphenyl-pyridyl methane
Desacetyl bisacodyl (DAB) is an active metabolite of two stimulant laxatives, bisacodyl and sodium picosulfate. DAB evokes several effects at the colon or rectum, including increased mucus and chloride secretion. Oral administration of bisacodyl leads to decreased expression of aquaporin-3 in the colon of rats. The effects of both DAB and bisacodyl can be blocked with cyclooxygenase (COX) inhibitors, suggesting that products of the COX signaling pathway contribute to laxative effects.
Brand Name:
Vulcanchem
CAS No.:
603-41-8
VCID:
VC0024420
InChI:
InChI=1S/C18H15NO2/c20-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(21)11-7-14/h1-12,18,20-21H
SMILES:
C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O
Molecular Formula:
C18H15NO2
Molecular Weight:
277.3 g/mol
Dihydroxydiphenyl-pyridyl methane
CAS No.: 603-41-8
Reference Standards
VCID: VC0024420
Molecular Formula: C18H15NO2
Molecular Weight: 277.3 g/mol
| CAS No. | 603-41-8 |
|---|---|
| Product Name | Dihydroxydiphenyl-pyridyl methane |
| Molecular Formula | C18H15NO2 |
| Molecular Weight | 277.3 g/mol |
| IUPAC Name | 4-[(4-hydroxyphenyl)-pyridin-2-ylmethyl]phenol |
| Standard InChI | InChI=1S/C18H15NO2/c20-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(21)11-7-14/h1-12,18,20-21H |
| Standard InChIKey | LJROKJGQSPMTKB-UHFFFAOYSA-N |
| SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O |
| Canonical SMILES | C1=CC=NC(=C1)C(C2=CC=C(C=C2)O)C3=CC=C(C=C3)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Desacetyl bisacodyl (DAB) is an active metabolite of two stimulant laxatives, bisacodyl and sodium picosulfate. DAB evokes several effects at the colon or rectum, including increased mucus and chloride secretion. Oral administration of bisacodyl leads to decreased expression of aquaporin-3 in the colon of rats. The effects of both DAB and bisacodyl can be blocked with cyclooxygenase (COX) inhibitors, suggesting that products of the COX signaling pathway contribute to laxative effects. |
| Synonyms | 4,4’-(2-Pyridinylmethylene)bisphenol; 4,4’-Dihydroxydiphenyl(2-pyridyl)methane; Bis(4-hydroxyphenyl)(2-pyridyl)methane; DDPM; DDPM (pharmaceutical); Deacetylbisacodyl; La 96; USP Bisacodyl Related Compound A |
| PubChem Compound | 69046 |
| Last Modified | Nov 11 2021 |
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